Cas no 1213110-66-7 ((3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL
• CAS No: 1213110-66-7
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5594798
• PubChem ID: 68283895
• Update Time: 2025-07-17

(3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3-chloro-2-fluoro-, (γR)-
• EN300-1164096
• WZPUBUZRUYSEOM-MRVPVSSYSA-N
• (R)-3-amino-3-(3-chloro-2-fluoro-phenyl)-propan-1-ol
• 1213110-66-7
• SCHEMBL12480377

• Inchi： 1S/C9H11ClFNO/c10-7-3-1-2-6(9(7)11)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m1/s1
• InChI Key： WZPUBUZRUYSEOM-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=CC=C(Cl)C=1F)(N)CCO

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±37.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL

Introduction to (3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL (CAS No. 1213110-66-7)

Compound with the chemical name (3R)-3-AMINO-3-(3-CHLORO-2-FLUOROPHENYL)PROPAN-1-OL and a CAS number of 1213110-66-7 represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups, including the 3-amino and 3-(3-chloro-2-fluorophenyl)propyl moieties, makes it a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions and reagent selection. The presence of the fluorine atom in the aromatic ring introduces a level of electronic and steric influence that can significantly modulate the biological activity of the molecule. This feature is particularly valuable in medicinal chemistry, where fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity to biological targets. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents, particularly in oncology and anti-inflammatory treatments.

In the context of current research, (3R)-3-amino-3-(3-chloro-2-fluorophenyl)propan-1-ol has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. The chiral center at the (3R) configuration adds another layer of complexity, making this compound a subject of interest for stereochemical studies. Chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, necessitating detailed investigation into their enantioselective synthesis and biological activity.

The combination of the amino group and the chloro-fluorinated phenyl ring suggests that this compound may exhibit properties such as protease inhibition or kinase activity modulation. These activities are critical in targeting various diseases, including cancer and neurodegenerative disorders. For instance, proteases play a crucial role in cellular signaling pathways, and their inhibition can lead to significant therapeutic effects. The fluorine atom's ability to enhance binding interactions with biological targets further underscores its potential as a key structural element in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (3R)-3-amino-3-(3-chloro-2-fluorophenyl)propan-1-ol with greater accuracy. Molecular docking studies have been employed to evaluate how this compound interacts with specific protein targets. These simulations have provided valuable insights into its binding affinity and potential side effects, facilitating the optimization process for drug development. The integration of computational methods with experimental validation has become a cornerstone in modern pharmaceutical research.

The synthesis strategies for this compound have evolved significantly over recent years. Traditional synthetic routes often involved multiple steps with moderate yields and required harsh reaction conditions. However, newer methodologies have focused on improving efficiency through catalytic processes and green chemistry principles. For example, asymmetric catalysis has been utilized to achieve high enantioselectivity during the introduction of the chiral center at carbon 3. Such innovations not only enhance yield but also reduce environmental impact by minimizing waste generation.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms can alter electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. (3R)-3-Amino-3-(3-chloro-2-fluorophenyl)propan-1-ol exemplifies these principles by incorporating both fluorine and chlorine atoms into its structure. This dual substitution pattern has been observed to enhance binding interactions with biological targets while maintaining favorable pharmacokinetic properties.

In conclusion, (3R)-3-amino-3-(3-chloro-2-fluorophenyl)propan-1-ol (CAS No. 1213110-66-7) represents a significant contribution to pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its synthesis involves sophisticated methodologies that leverage modern chemical techniques to achieve high enantioselectivity and yield. The compound's unique functional groups make it a valuable tool for further research in drug development, particularly in areas such as protease inhibition and kinase activity modulation. As computational methods continue to advance, the understanding of how this compound interacts with biological targets will deepen, paving the way for new therapeutic agents.